5-(2-Methoxyethyl)-uracil

• CAS RN: 54127-93-4
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 5-(2-methoxyethyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C7H10N2O3/c1-12-3-2-5-4-8-7(11)9-6(5)10/h4H,2-3H2,1H3,(H2,8,9,10,11)
• InChI Key: QDSSSYJCTRKILR-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CNC(=O)NC1=O

Description

5-(2-Methoxyethyl)-uracil is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.0 g of 5-(2-methylsulphonyloxyethyl)-uracil are suspended in 100 ml of absolute methanol and the suspension is heated to 120°-130° C. for one hour in a pressure vessel. After cooling to room temperature, the crystals obtained are filtered off and washed with methanol. 5-(2-Methoxyethyl)-uracil, melting point 232°-234° C., is obtained.